Cas no 1820580-91-3 ((2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride)

• Product Name: (2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride
• CAS No: 1820580-91-3
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• CID: 5103518
• PubChem ID: 119056962
• Update Time: 2025-06-10

(2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-2-(1-methyl-4-piperidinyl)-, hydrochloride (1:1), (2R,3S)-
• (2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride

• Inchi： 1S/C11H19NO3.ClH/c1-12-5-2-8(3-6-12)10-9(11(13)14)4-7-15-10;/h8-10H,2-7H2,1H3,(H,13,14);1H/t9-,10+;/m0./s1
• InChI Key： AQLFASZDMRZRHU-BAUSSPIASA-N
• SMILES： C([C@H]1CCO[C@@H]1C1CCN(C)CC1)(=O)O.Cl

Additional information on (2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride

Research Brief on (2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride (CAS: 1820580-91-3)

The compound (2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride (CAS: 1820580-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its unique stereochemistry and functional groups, is being explored for its potential applications in drug development, particularly as a building block for novel therapeutics targeting neurological and metabolic disorders.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as asymmetric catalysis and chiral resolution to achieve high enantiomeric purity. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmacological evaluations. Researchers have also investigated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its viability as a drug candidate.

One of the key findings from recent research is the compound's interaction with specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. Preliminary in vitro and in vivo studies suggest that (2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride exhibits modulatory effects on these targets, which could be harnessed for therapeutic purposes. For instance, its potential as an analgesic or anti-inflammatory agent is currently under investigation.

In addition to its pharmacological properties, the compound's synthetic versatility has been highlighted in several publications. Researchers have developed scalable and cost-effective routes for its production, ensuring its availability for further studies. The use of green chemistry principles in its synthesis has also been emphasized, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain. The compound's mechanism of action and long-term safety profile require further elucidation through comprehensive preclinical and clinical studies. Additionally, its potential off-target effects and interactions with other drugs need to be thoroughly evaluated to ensure its therapeutic efficacy and safety.

In conclusion, (2R,3S)-2-(1-methylpiperidin-4-yl)oxolane-3-carboxylic acid hydrochloride represents a promising candidate for drug development, with its unique chemical structure and biological activity offering numerous opportunities for innovation. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinically relevant therapies.